Atisane diterpenoids are a class of bioactive compounds primarily derived from the neem tree (Azadirachta indica). These natural products exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, and antimicrobial properties. Atisane diterpenoids have been extensively studied for their potential in medicinal applications. For instance, they possess significant anti-inflammatory effects by modulating cytokine production and inhibiting inflammatory enzyme activity. Additionally, these compounds demonstrate strong antioxidant capabilities due to the presence of multiple hydroxyl groups that can scavenge free radicals. In antimicrobial research, atisane diterpenoids have shown promising results against various bacterial strains, suggesting their potential in developing novel antibiotics or synergistic agents for treating infectious diseases. Their versatile biological activities make them valuable candidates for further investigation and development in the pharmaceutical industry.